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Compound of Interest

Compound Name: 5-Bromoquinoline

Cat. No.: B189535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromoquinoline, identified by the CAS number 4964-71-0, is a heterocyclic aromatic

compound. It is characterized by a quinoline structure with a bromine substituent at the 5-

position.[1] This compound serves as a valuable building block in organic synthesis, particularly

in the development of pharmaceuticals and agrochemicals.[1][2] Its utility stems from the

reactivity conferred by the bromine atom, which allows for a variety of chemical

transformations, including electrophilic substitutions and coupling reactions.[1] 5-
Bromoquinoline is typically a white to yellow or brown solid and is stable under normal

conditions due to the aromaticity of the quinoline ring.[3] It exhibits moderate solubility in

organic solvents like ethanol and dichloromethane and is less soluble in water.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-Bromoquinoline is presented

below.
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Property Value Reference

CAS Number 4964-71-0

IUPAC Name 5-bromoquinoline

Molecular Formula C₉H₆BrN

Molecular Weight 208.05 g/mol

Appearance
White to Light yellow to Green

powder to crystal

Melting Point 43-48 °C

Boiling Point 105-107 °C @ 1 mmHg

SMILES
C1=CC2=C(C=CC=N2)C(=C1)

Br

InChI Key
CHODTZCXWXCALP-

UHFFFAOYSA-N

Spectroscopic Data
Characterization of 5-Bromoquinoline is supported by various spectroscopic techniques.

Spectrum Type Data Reference

¹H NMR (CDCl₃, δ ppm)

8.94 (br. s., 1H), 8.56 (d, J =

8.51 Hz, 1H), 8.10 (d, J = 8.24

Hz, 1H), 7.84 (d, J = 7.42 Hz,

1H), 7.44-7.63 (m, 2H)

Mass Spectrum (m/z) 208 (M), 210 (M+2)

HPLC/MS Retention Time 5.68 min (9 min method)

Experimental Protocols
Synthesis of 5-Bromoquinoline from 5-Aminoquinoline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b189535?utm_src=pdf-body
https://www.benchchem.com/product/b189535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a common method for the preparation of 5-Bromoquinoline.

Materials:

5-Aminoquinoline

48% aqueous Hydrobromic acid (HBr)

Sodium nitrite (NaNO₂)

Copper(I) bromide (CuBr)

Sodium hydroxide (NaOH) solution

Ethyl acetate

Water

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve 5-aminoquinoline (3.37 g, 23.38 mmol) in a mixture of 9 mL of water and 11 mL of

48% aqueous hydrobromic acid.

Cool the resulting solution to 0°C.

Slowly add a solution of sodium nitrite (1.94 g, 28.12 mmol) dissolved in 9 mL of water

dropwise to the cooled solution.

Stir the reaction mixture at room temperature for 5 minutes.

In a separate flask, prepare a solution of copper(I) bromide (4.02 g, 28.02 mmol) dissolved in

23 mL of 48% aqueous hydrobromic acid.

Slowly add the solution from step 4 dropwise to the copper(I) bromide solution.
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Heat the reaction mixture and stir at 75°C for 2 hours.

After the reaction is complete, cool the mixture and neutralize it with a sodium hydroxide

solution.

Extract the aqueous mixture twice with ethyl acetate.

Combine the organic phases and wash sequentially with water and brine.

Dry the organic phase over anhydrous sodium sulfate.

Filter to remove the desiccant and evaporate the solvent under reduced pressure to yield the

final product, 5-bromoquinoline.

Yield: 2.98 g (61%)

Visualizations
Synthesis Workflow of 5-Bromoquinoline

Synthesis of 5-Bromoquinoline

Starting Materials

Reagents

5-Aminoquinoline

Diazotization

HBr (aq)

NaNO₂

CuBr

Sandmeyer Reaction

Diazonium Salt Intermediate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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